Cas no 30362-31-3 (1,3,5-Triazine,2-(dichloromethyl)-4,6-bis(trichloromethyl)-)

• Product Name: 1,3,5-Triazine,2-(dichloromethyl)-4,6-bis(trichloromethyl)-
• CAS No: 30362-31-3
• MF: C₆HCl₈N₃
• MW: 398.71623301506
• CID: 311031
• Update Time: 2024-01-28

1,3,5-Triazine,2-(dichloromethyl)-4,6-bis(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2-(dichloromethyl)-4,6-bis(trichloromethyl)-
• 2-(Dichloromethyl)-4,6-bis(trichloromethyl)-1,3,5-triazine
• s-Triazine, 2-(dichloromethyl)-4,6-bis(trichloromethyl)-
• 1,3,5-Triazine, 2-(dichloromethyl)-4,6-bis(trichloromethyl)-

• Inchi： 1S/C6HCl8N3/c7-1(8)2-15-3(5(9,10)11)17-4(16-2)6(12,13)14/h1H
• InChI Key： DZQMLHHFOGXQQS-UHFFFAOYSA-N
• SMILES： N1=C(C(Cl)(Cl)Cl)N=C(C(Cl)(Cl)Cl)N=C1C(Cl)Cl

Computed Properties

• Exact Mass: 394.76833
• Monoisotopic Mass: 394.768
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Density: 1.884
• Melting Point: 40-41 °C(Solv: hexane (110-54-3))
• Boiling Point: 381.2°Cat760mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.608
• PSA: 38.67
• pka: -3.65±0.10(Predicted)